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Compound of Interest

Compound Name: MK-2461

Cat. No.: B612127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of stock solutions of MK-
2461, a potent and selective, ATP-competitive inhibitor of the c-Met receptor tyrosine kinase.

Accurate preparation of stock solutions is critical for ensuring the reproducibility and reliability

of experimental results.

Introduction to MK-2461
MK-2461 is a multi-targeted kinase inhibitor with high potency against both wild-type and

mutant forms of c-Met, with IC50 values ranging from 0.4 to 2.5 nM.[1][2][3] It also shows

inhibitory activity against other receptor tyrosine kinases such as Ron and Flt1.[4] Due to its

role in critical cellular processes like proliferation, survival, and migration, c-Met is a significant

target in cancer therapy research.[2][3] MK-2461 has demonstrated efficacy in preclinical

models of c-Met-dependent cancers.[2][3]

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility of MK-2461 is presented in the

table below. This information is essential for the accurate preparation of stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b612127?utm_src=pdf-interest
https://www.benchchem.com/product/b612127?utm_src=pdf-body
https://www.benchchem.com/product/b612127?utm_src=pdf-body
https://www.benchchem.com/product/b612127?utm_src=pdf-body
https://www.benchchem.com/product/b612127?utm_src=pdf-body
https://www.selleckchem.com/products/mk-2461.html
https://www.apexbt.com/mk-2461.html
https://pubmed.ncbi.nlm.nih.gov/20145145/
https://www.medchemexpress.com/MK-2461.html
https://www.apexbt.com/mk-2461.html
https://pubmed.ncbi.nlm.nih.gov/20145145/
https://www.benchchem.com/product/b612127?utm_src=pdf-body
https://www.apexbt.com/mk-2461.html
https://pubmed.ncbi.nlm.nih.gov/20145145/
https://www.benchchem.com/product/b612127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Weight 495.55 g/mol [1][4][5]

Appearance Light yellow to yellow solid [4][6]

Solubility in DMSO ≥ 31 mg/mL (≥ 62.56 mM) [4]

99 mg/mL (199.77 mM) [1]

Solubility in Water Insoluble [1][2]

Solubility in Ethanol Insoluble [1][2]

Note: The solubility of MK-2461 in DMSO can be significantly impacted by moisture. It is crucial

to use fresh, anhydrous DMSO for the preparation of stock solutions.[1][4]

Experimental Protocol: Preparation of a 10 mM MK-
2461 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MK-2461 in Dimethyl

Sulfoxide (DMSO).

Materials:

MK-2461 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Equilibrate Reagents: Allow the MK-2461 powder and anhydrous DMSO to reach room

temperature before use. This prevents condensation of moisture, which can affect solubility.

Weigh MK-2461: Accurately weigh the desired amount of MK-2461 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

4.956 mg of MK-2461 (Mass = Concentration × Volume × Molecular Weight).

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the MK-
2461 powder. For the example above, add 1 mL of DMSO.

Dissolve the Compound: Vortex the solution until the MK-2461 is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if precipitation is observed.[4]

Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquoted stock solutions at -20°C or -80°C. Under these conditions, the

solution is stable for up to 1 year at -20°C and up to 2 years at -80°C.[4] The powdered form

of MK-2461 can be stored at -20°C for up to 3 years.[4]

Workflow for MK-2461 Stock Solution Preparation
The following diagram illustrates the step-by-step workflow for preparing MK-2461 stock

solutions.

Preparation Steps

Materials Key Considerations

Start 1. Weigh MK-2461 Powder 2. Add Anhydrous DMSO

MK-2461 Powder
Anhydrous DMSO

Sterile Vials
Pipettes & Tips

3. Vortex to Dissolve
(Optional: Gentle Heat/Sonication) 4. Aliquot into Single-Use Vials

Use Fresh, Anhydrous DMSO
Avoid Repeated Freeze-Thaw Cycles

5. Store at -20°C or -80°C End
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Caption: Workflow for preparing MK-2461 stock solutions.

In Vivo Formulation Preparation
For in vivo studies, a different formulation is required as DMSO can be toxic to animals. A

suggested formulation protocol involves a multi-solvent system. For example, to prepare a 1

mL working solution, one could add 100 µL of a 25.0 mg/mL DMSO stock solution to 400 µL of

PEG300, mix, then add 50 µL of Tween-80, mix again, and finally add 450 µL of saline to reach

the final volume.[4] This results in a final solvent composition of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline, with a solubility of at least 2.5 mg/mL (5.04 mM).[4] Another option

is a mixture of 10% DMSO and 90% (20% SBE-β-CD in Saline), which also achieves a

solubility of at least 2.5 mg/mL.[4]

Safety Precautions
Standard laboratory safety procedures should be followed when handling MK-2461 and

DMSO. This includes wearing appropriate personal protective equipment (PPE) such as

gloves, a lab coat, and safety glasses. All handling of the powdered compound and

concentrated solutions should be performed in a chemical fume hood. Refer to the Safety Data

Sheet (SDS) for MK-2461 for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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